Cas no 1267628-47-6 (2-amino-4-(propan-2-yl)-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-amino-4-(propan-2-yl)-1,3-thiazole-5-carboxylic acid
• CAS No: 1267628-47-6
• MF: C₇H₁₀N₂O₂S
• MW: 186.231500148773
• CID: 5148818
• PubChem ID: 82225429
• Update Time: 2025-07-20

2-amino-4-(propan-2-yl)-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-isopropylthiazole-5-carboxylicacid
• 2-Amino-4-isopropylthiazole-5-carboxylic acid
• E85883
• 2-amino-4-(propan-2-yl)-1,3-thiazole-5-carboxylic acid
• 2-Amino-4-isopropyl-thiazole-5-carboxylic acid

• Inchi： 1S/C7H10N2O2S/c1-3(2)4-5(6(10)11)12-7(8)9-4/h3H,1-2H3,(H2,8,9)(H,10,11)
• InChI Key： PCAXNYVJSPUJRD-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1C(=O)O)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• XLogP3: 1.6
• Topological Polar Surface Area: 104

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 2-amino-4-(propan-2-yl)-1,3-thiazole-5-carboxylic acid

Comprehensive Overview of 2-amino-4-(propan-2-yl)-1,3-thiazole-5-carboxylic acid (CAS No. 1267628-47-6)

2-amino-4-(propan-2-yl)-1,3-thiazole-5-carboxylic acid (CAS No. 1267628-47-6) is a specialized organic compound belonging to the thiazole family, which has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining an amino group, a propan-2-yl substituent, and a carboxylic acid moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its CAS number 1267628-47-6 serves as a critical identifier for researchers and regulatory bodies.

In recent years, the demand for thiazole derivatives like 2-amino-4-(propan-2-yl)-1,3-thiazole-5-carboxylic acid has surged due to their applications in drug discovery, particularly in developing anti-inflammatory and antimicrobial agents. A 2023 study highlighted its potential as a scaffold for designing kinase inhibitors, aligning with the growing interest in targeted therapies for chronic diseases. The compound’s carboxylic acid group also enables facile derivatization, a feature highly valued in medicinal chemistry.

From an industrial perspective, CAS 1267628-47-6 is often discussed in forums focusing on green chemistry and sustainable synthesis. Researchers are exploring eco-friendly catalytic methods to produce this compound, addressing the pharmaceutical industry’s push toward reducing hazardous waste. Questions like "How to optimize the yield of 2-amino-4-(propan-2-yl)-1,3-thiazole-5-carboxylic acid?" or "What are its spectroscopic characterization techniques?" frequently appear in academic search trends.

The compound’s solubility and stability under physiological conditions are key topics in ADME (Absorption, Distribution, Metabolism, Excretion) studies. Its logP value and hydrogen bonding capacity make it a candidate for improving drug bioavailability, a hot topic in preclinical research. Additionally, its thiazole core is structurally analogous to natural metabolites, sparking interest in biocatalysis applications.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for verifying the purity of 2-amino-4-(propan-2-yl)-1,3-thiazole-5-carboxylic acid. Recent advancements in machine learning-assisted compound characterization have further streamlined its quality control, a trend reflecting the integration of AI in chemical sciences.

In summary, CAS 1267628-47-6 represents a multifaceted compound with expanding relevance in life sciences and material innovation. Its synthesis, properties, and applications continue to inspire interdisciplinary research, answering pressing questions in modern chemistry and beyond.